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Compound of Interest

Compound Name: AZ1422

Cat. No.: B12364573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
AZ1422 is a selective inhibitor of the Monocarboxylate Transporter 4 (MCT4), a key protein

involved in lactate transport and pH regulation in highly glycolytic cells, such as those found in

many cancers.[1] Due to its potential as a therapeutic agent, understanding the proper

handling, preparation, and storage of AZ1422 solutions is critical for reproducible and reliable

experimental results.

This document provides the most current information on the best practices for working with

AZ1422. It is important to note that quantitative solubility data for AZ1422 in common

laboratory solvents is not widely available from commercial suppliers. Therefore, the following

protocols include a generalized procedure for determining solubility and preparing stock

solutions, which is a standard approach for compounds with limited characterization.

Physicochemical and Storage Data

A summary of the available data for AZ1422 is presented in the table below. This information

has been compiled from various supplier datasheets.
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Parameter Data Source

Appearance Solid powder

Purity >98%

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical. Stable for

several weeks during ordinary

shipping.

Solid Storage (Short-term)
Dry, dark, and at 0 - 4°C (days

to weeks)

Solid Storage (Long-term)
Dry, dark, and at -20°C

(months to years)

Shelf Life (Solid) >2 years if stored properly

Stock Solution Storage (Short-

term)
0 - 4°C (days to weeks)

Stock Solution Storage (Long-

term)
-20°C (months)

Solubility To be determined

Experimental Protocols
Protocol 1: General Procedure for Solubility Determination and Stock Solution Preparation of

AZ1422

Given the absence of specific solubility data, an empirical approach is necessary to prepare a

stock solution of a desired concentration. The following protocol outlines a general method for

testing solubility in a common solvent such as Dimethyl Sulfoxide (DMSO).

Materials:

AZ1422 solid powder
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Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Initial Solubility Test (Small Scale):

1. Weigh out a small, precise amount of AZ1422 (e.g., 1 mg) and place it in a sterile

microcentrifuge tube.

2. Add a small, measured volume of DMSO (e.g., 100 µL).

3. Vortex the tube vigorously for 1-2 minutes.

4. Visually inspect the solution for any undissolved particulate matter.

5. If the solid has completely dissolved, the concentration is at least 10 mg/mL. You can

proceed to prepare a larger stock solution at this concentration or continue to add more

AZ1422 to determine the saturation point.

6. If the solid has not completely dissolved, add another measured volume of DMSO (e.g.,

100 µL) and repeat the vortexing and observation steps. Continue this process until the

solid is fully dissolved.

7. Calculate the final concentration based on the total volume of DMSO added.

Preparation of a Concentrated Stock Solution:

1. Based on the results of the initial solubility test, weigh out the desired amount of AZ1422
for your stock solution.

2. Add the calculated volume of DMSO to achieve a concentration that is below the

determined solubility limit to ensure complete dissolution.
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3. Vortex thoroughly until all of the solid is dissolved. Gentle warming (to no more than 37°C)

may be used to aid dissolution, but be cautious as heat can degrade some compounds.

4. Once dissolved, briefly centrifuge the tube to ensure all liquid is collected at the bottom.

Protocol 2: Storage and Handling of AZ1422 Stock Solutions

Proper storage is crucial to maintain the stability and activity of the AZ1422 stock solution.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the aliquots in tightly sealed, light-protecting tubes at -20°C for long-term

storage (months). For short-term storage (days to weeks), aliquots can be kept at 4°C.

Use in Cell Culture: When preparing working solutions for cell culture experiments, the final

concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced

cytotoxicity. Perform serial dilutions in sterile cell culture medium to achieve the desired final

concentration.

Visualized Workflows
The following diagrams illustrate the key processes for handling AZ1422.
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Workflow for AZ1422 Solution Preparation

Start: AZ1422 Solid Powder

Weigh small, precise amount of AZ1422

Add measured volume of DMSO

Vortex thoroughly

Visually inspect for undissolved particles

Completely Dissolved

Yes

Partially Dissolved / Insoluble

No

Calculate final concentration (mg/mL) Add more DMSO and repeat vortexing

Prepare larger volume stock solution

Stock Solution Ready for Aliquoting
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Workflow for AZ1422 Stock Solution Storage

Start: Prepared AZ1422 Stock Solution

Aliquot into single-use volumes

Select storage duration

Store at 0-4°C (days to weeks)

Short-term

Store at -20°C (months)

Long-term

Use in experiment

Thaw a single aliquot

Ready for experimental use

Dilute to working concentration in media

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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